Cas no 819871-58-4 (1H-Indene, 6-chloro-2-(1-methylethenyl)-)

• Product Name: 1H-Indene, 6-chloro-2-(1-methylethenyl)-
• CAS No: 819871-58-4
• MF: C₁₂H₁₁Cl
• MW: 190.668742418289
• CID: 701839
• PubChem ID: 71420634
• Update Time: 2025-04-19

1H-Indene, 6-chloro-2-(1-methylethenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene, 6-chloro-2-(1-methylethenyl)-
• 6-chloro-2-prop-1-en-2-yl-1H-indene
• 6-Chloro-2-(prop-1-en-2-yl)-1H-indene
• 819871-58-4
• DTXSID20839819

• Inchi： 1S/C12H11Cl/c1-8(2)10-5-9-3-4-12(13)7-11(9)6-10/h3-5,7H,1,6H2,2H3
• InChI Key： KMRSRSZDZREKLE-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C=C(C(=C)C)CC=2C=1

Computed Properties

• Exact Mass: 190.0549280g/mol
• Monoisotopic Mass: 190.0549280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų